N-(6-ethoxybenzo[d]thiazol-2-yl)-1-methyl-N-(2-morpholinoethyl)-1H-pyrazole-5-carboxamide hydrochloride

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-N-(2-morpholin-4-ylethyl)pyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H25N5O3S.ClH/c1-3-28-15-4-5-16-18(14-15)29-20(22-16)25(9-8-24-10-12-27-13-11-24)19(26)17-6-7-21-23(17)2;/h4-7,14H,3,8-13H2,1-2H3;1H
• InChI Key: XONBFLDZYNHIAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CCN3CCOCC3)C(=O)C4=CC=NN4C.Cl
• Molecular Formula: C20H26ClN5O3S
• Molecular Weight: 452.0 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl (2-morpholino) ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Scientific Research Applications

Synthesis of Novel Compounds and Pharmacological Activities

Research has shown that derivatives of benzothiazole, pyrazole, and morpholinoethyl compounds can be synthesized to explore their potential as pharmacological agents. For example, novel benzofuran-morpholinomethyl-pyrazoline hybrids have been synthesized and shown to possess significant vasodilatation properties, indicating potential applications in cardiovascular research (Hassan et al., 2014). Additionally, some compounds have been studied for their antimicrobial activities, suggesting their use in developing new antimicrobial agents (Bektaş et al., 2010).

Molecular Modeling and Design

Studies also involve the design and synthesis of compounds based on the benzothiazole structure, aiming to develop novel antibacterial agents. These efforts include quantitative structure-activity relationship (QSAR) studies to optimize their antibacterial properties, demonstrating the application of these compounds in drug discovery and development (Palkar et al., 2017).

Analytical and Chemical Characterization

Analytical studies have been conducted to identify and characterize compounds with similar structures, illustrating their use in chemical analysis and quality control of pharmaceutical preparations. For example, electrophoretic and gas-chromatographic analysis of specific pharmaceutical preparations highlights the importance of analytical chemistry in ensuring the purity and efficacy of medicinal compounds (Burykin et al., 2014).

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, some N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl (2-morpholino) ethylamino] benzamides derivatives have shown anti-inflammatory activity and have been evaluated for COX-1 and COX-2 inhibition.